Cas no 1314774-11-2 (1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride)

• Product Name: 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride
• CAS No: 1314774-11-2
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 5668794
• PubChem ID: 87515447
• Update Time: 2025-10-29

1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
• 1314774-11-2
• EN300-26990711
• SCHEMBL3362013
• 6-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride

• Inchi： 1S/C9H10ClNO2S/c10-14(12,13)8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6,11H,1-2,5H2
• InChI Key： ZCZUJRAHBKPOGF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)CCCN2)(=O)=O

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 384.8±31.0 °C(Predicted)
• pka: -0.29±0.20(Predicted)

Additional information on 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride

1,2,3,4-Tetrahydroquinoline-6-sulfonyl Chloride: A Comprehensive Overview

The compound 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride, identified by the CAS number 1314774-11-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound consists of a tetrahydroquinoline ring system substituted with a sulfonyl chloride group at the 6-position. This substitution pattern imparts unique chemical reactivity and functional versatility to the molecule.

The tetrahydroquinoline moiety is a bicyclic structure derived from quinoline, which is a heterocyclic aromatic compound containing nitrogen. The reduction of quinoline to form tetrahydroquinoline introduces saturated bonds into the ring system, making it less rigid and more amenable to further modifications. The sulfonyl chloride group (-SO₂Cl) is a highly reactive functional group that can undergo nucleophilic substitution reactions with a variety of nucleophiles such as alcohols, amines, and thiols. This reactivity makes 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride an excellent building block for constructing complex molecules in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with anti-inflammatory and anti-cancer properties. The sulfonyl chloride group can be converted into sulfonamides or sulfonates, which are known to exhibit diverse biological activities. In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride could inhibit specific kinase enzymes associated with cancer cell proliferation.

In addition to its applications in pharmaceuticals, this compound has also found utility in the synthesis of advanced materials. For example, it has been employed as a precursor for generating sulfonated polycyclic aromatic hydrocarbons (PAHs), which are being investigated for their potential use in organic electronics and photovoltaic devices. The tetrahydroquinoline framework provides a rigid yet flexible platform for attaching functional groups that can modulate electronic properties.

The synthesis of 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the sulfonation of tetrahydroquinoline followed by chlorination using thionyl chloride (SOCl₂). This method ensures high yields and good purity levels. Researchers have also explored alternative routes using microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies have shown that under certain conditions, such as high temperatures or prolonged exposure to light or moisture, this compound can undergo decomposition reactions. These reactions may produce byproducts that require careful management to prevent environmental contamination.

In conclusion, 1,2,3,4-Tetrahydroquinoline-6-sulfonyl chloride is a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new avenues for its use and optimization methods improve its production efficiency,CAS No. 1314774-11-2-based compounds will likely play an even more prominent role in advancing scientific and technological frontiers.